Cas no 1368542-54-4 (3-(1,2-dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine)
3-(1,2-dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 3-(1,2-dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine
- 1368542-54-4
- EN300-1858460
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- Inchi: 1S/C15H22N2/c1-11-14(15(2,3)9-10-16)12-7-5-6-8-13(12)17(11)4/h5-8H,9-10,16H2,1-4H3
- InChI Key: XEGAWDICVIDLDX-UHFFFAOYSA-N
- SMILES: N1(C)C2C=CC=CC=2C(=C1C)C(C)(C)CCN
Computed Properties
- Exact Mass: 230.178298710g/mol
- Monoisotopic Mass: 230.178298710g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 31Ų
3-(1,2-dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1858460-0.05g |
3-(1,2-dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine |
1368542-54-4 | 0.05g |
$1344.0 | 2023-09-18 | ||
| Enamine | EN300-1858460-0.1g |
3-(1,2-dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine |
1368542-54-4 | 0.1g |
$1408.0 | 2023-09-18 | ||
| Enamine | EN300-1858460-0.25g |
3-(1,2-dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine |
1368542-54-4 | 0.25g |
$1472.0 | 2023-09-18 | ||
| Enamine | EN300-1858460-0.5g |
3-(1,2-dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine |
1368542-54-4 | 0.5g |
$1536.0 | 2023-09-18 | ||
| Enamine | EN300-1858460-1.0g |
3-(1,2-dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine |
1368542-54-4 | 1g |
$1599.0 | 2023-06-02 | ||
| Enamine | EN300-1858460-2.5g |
3-(1,2-dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine |
1368542-54-4 | 2.5g |
$3136.0 | 2023-09-18 | ||
| Enamine | EN300-1858460-5.0g |
3-(1,2-dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine |
1368542-54-4 | 5g |
$4641.0 | 2023-06-02 | ||
| Enamine | EN300-1858460-10.0g |
3-(1,2-dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine |
1368542-54-4 | 10g |
$6882.0 | 2023-06-02 | ||
| Enamine | EN300-1858460-1g |
3-(1,2-dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine |
1368542-54-4 | 1g |
$1599.0 | 2023-09-18 | ||
| Enamine | EN300-1858460-5g |
3-(1,2-dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine |
1368542-54-4 | 5g |
$4641.0 | 2023-09-18 |
3-(1,2-dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 3-(1,2-dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine
3-(1,2-Dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine: A Novel Compound with Promising Therapeutic Potential
3-(1,2-Dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine, with the CAS number 1368542-54-4, represents a unique class of indole-derived alkaloids that have garnered significant attention in recent years for their potential applications in drug discovery and targeting pathways associated with various diseases. This compound, characterized by its complex molecular structure and multifunctional pharmacophore, has been the focus of multiple studies aimed at elucidating its biological activities and therapeutic relevance. The integration of computational modeling and experimental validation has provided critical insights into its molecular interactions and potential role in modulating cellular signaling pathways.
3-(1,2-Dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine belongs to the broader category of indole alkaloids, a class of natural products known for their diverse biological activities. The indole ring system, a core structural feature of this compound, is particularly important in drug design due to its ability to interact with a wide range of biological targets, including ion channels, receptors, and enzymes. The presence of additional substituents, such as the 1,2-dimethyl groups and the 3-methylbutyl chain, further enhances its structural complexity and functional versatility. These modifications may contribute to the compound's unique pharmacological profile, making it a promising candidate for targeted therapy in several therapeutic areas.
Recent advancements in high-throughput screening and structure-based drug design have enabled researchers to explore the potential of 3-(1,2-dimethyl-1H-indol-3-yl)-3-methylbutan-1-amine in more depth. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by modulating key inflammatory pathways such as NF-κB and <
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